Cas no 2228883-58-5 (4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine)

• Product Name: 4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine
• CAS No: 2228883-58-5
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5985835
• PubChem ID: 165711143
• Update Time: 2025-10-31

4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine
• 4-({6,6-dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine
• EN300-1810139
• 2228883-58-5

• Inchi： 1S/C14H25NO/c1-14(2)10-3-4-13(12(14)9-10)16-11-5-7-15-8-6-11/h10-13,15H,3-9H2,1-2H3
• InChI Key： MONLSFBIQSUKHM-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-({6,6-dimethylbicyclo3.1.1heptan-2-yl}oxy)piperidine

4-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine: A Comprehensive Overview

4-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine is a complex organic compound with the CAS number 2228883-58-5. This compound belongs to the class of bicyclic ethers and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmacology and materials science.

The molecular structure of 4-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine is characterized by a bicyclo[3.1.1]heptane ring system, which is a type of norbornane derivative. The presence of two methyl groups at the 6-position of the bicyclic ring introduces steric hindrance, which can influence the compound's reactivity and stability. The piperidine ring, on the other hand, adds flexibility and potential sites for functionalization, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of bicyclo[3.1.1]heptane derivatives in drug design due to their ability to mimic natural product scaffolds. The incorporation of such rigid bicyclic structures into drug molecules can enhance their bioavailability and target specificity. For instance, researchers have explored the use of 4-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine as a potential lead compound in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

In addition to its pharmacological applications, 4-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine has shown promise in materials science as a precursor for advanced polymers and coatings. The compound's ether linkage provides excellent adhesion properties, making it suitable for use in high-performance adhesives and sealants.

From a synthetic perspective, the preparation of 4-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine involves a multi-step process that typically includes Diels-Alder reactions followed by selective oxidation and etherification steps. The synthesis is highly optimized to ensure high yields and purity, which are critical for its intended applications.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of 4-({6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}oxy)piperidine. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic distribution patterns that facilitate its interaction with biological targets.

In conclusion, 4-{(6,6-Dimethylbicyclo[3.1.1]heptan-2-yloxy)}piperidine (CAS No: 2228883-58-5) is a multifaceted compound with significant potential in diverse scientific domains. Its unique structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials development.